Cas no 2103418-28-4 (methyl 2-amino-2-(3-methoxy-2-methylphenyl)acetate)

• Product Name: methyl 2-amino-2-(3-methoxy-2-methylphenyl)acetate
• CAS No: 2103418-28-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5897397
• PubChem ID: 165642241
• Update Time: 2025-10-23

methyl 2-amino-2-(3-methoxy-2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-methoxy-2-methylphenyl)acetate
• EN300-1765885
• 2103418-28-4

• Inchi： 1S/C11H15NO3/c1-7-8(10(12)11(13)15-3)5-4-6-9(7)14-2/h4-6,10H,12H2,1-3H3
• InChI Key： JNWLCOIXVBXLNK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-amino-2-(3-methoxy-2-methylphenyl)acetate

Comprehensive Overview of Methyl 2-amino-2-(3-methoxy-2-methylphenyl)acetate (CAS No. 2103418-28-4)

Methyl 2-amino-2-(3-methoxy-2-methylphenyl)acetate (CAS No. 2103418-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its amino and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the 2-methylphenyl moiety, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for methyl 2-amino-2-(3-methoxy-2-methylphenyl)acetate has surged due to its potential role in developing novel therapeutics. Researchers are particularly interested in its application as a precursor for chiral auxiliaries and peptide mimetics, which are critical in designing enzyme inhibitors and receptor modulators. The compound's CAS No. 2103418-28-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of methyl 2-amino-2-(3-methoxy-2-methylphenyl)acetate typically involves multi-step organic reactions, including esterification and amination processes. Its methoxy group enhances solubility in organic solvents, facilitating purification and characterization. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a key factor for its use in sensitive applications like asymmetric synthesis.

From an industrial perspective, CAS No. 2103418-28-4 is often discussed in the context of green chemistry and sustainable manufacturing. Companies are exploring catalytic methods to optimize its production, reducing waste and energy consumption. This aligns with global trends favoring eco-friendly synthesis routes, a topic highly searched in AI-driven chemical databases.

Another area of interest is the compound's potential in flavor and fragrance industries. The 2-methylphenyl scaffold is known to contribute to aromatic profiles, prompting investigations into its derivatives as novel odorants. Such applications are frequently queried in SEO-optimized chemical forums, highlighting cross-disciplinary appeal.

In conclusion, methyl 2-amino-2-(3-methoxy-2-methylphenyl)acetate (CAS No. 2103418-28-4) represents a multifaceted compound with expanding applications. Its integration into drug development pipelines and sustainable chemistry initiatives ensures continued relevance in scientific and industrial communities. Future research may unlock further utilities, solidifying its position as a cornerstone in modern organic synthesis.